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Compound of Interest

Compound Name: 5-Hydroxyvanillin

Cat. No.: B181199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the biosynthetic pathway

of 5-hydroxyvanillin, a significant aromatic compound with potential applications in the

pharmaceutical and flavor industries. This document details the enzymatic steps, presents

quantitative data for key enzymes, outlines experimental protocols for pathway analysis, and

provides visualizations of the metabolic route.

Introduction
5-Hydroxyvanillin, also known as 3-methoxy-4,5-dihydroxybenzaldehyde, is a derivative of

vanillin that has garnered interest for its potential biological activities and as a precursor for the

synthesis of various bioactive molecules. Its biosynthesis is closely linked to the well-

established phenylpropanoid pathway, a major route for the production of a wide array of

secondary metabolites in plants. Understanding the enzymatic machinery responsible for the

synthesis of 5-hydroxyvanillin is crucial for its sustainable production through metabolic

engineering and synthetic biology approaches. This guide elucidates the known and putative

steps in the biosynthesis of this valuable compound.

The Biosynthetic Pathway of 5-Hydroxyvanillin
The biosynthesis of 5-hydroxyvanillin is a multi-step enzymatic process that begins with the

amino acid L-phenylalanine. The pathway proceeds through the general phenylpropanoid

pathway to the key intermediate ferulic acid. The subsequent hydroxylation of ferulic acid leads
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to 5-hydroxyferulic acid, a crucial precursor for 5-hydroxyvanillin. The final conversion of a C9

intermediate to the C8 aldehyde, 5-hydroxyvanillin, is a critical, though not fully elucidated,

step.

The proposed biosynthetic pathway is as follows:

L-Phenylalanine to Cinnamic Acid: The pathway is initiated by the deamination of L-

phenylalanine to cinnamic acid, a reaction catalyzed by Phenylalanine Ammonia-Lyase

(PAL).

Cinnamic Acid to p-Coumaric Acid: Cinnamic acid is then hydroxylated at the C4 position to

yield p-coumaric acid. This reaction is catalyzed by the cytochrome P450 enzyme

Cinnamate-4-Hydroxylase (C4H).

p-Coumaric Acid to Caffeic Acid: The subsequent hydroxylation of p-coumaric acid at the C3

position produces caffeic acid. This step is catalyzed by p-Coumarate 3-Hydroxylase (C3H).

Caffeic Acid to Ferulic Acid: The methylation of the 3-hydroxyl group of caffeic acid yields

ferulic acid. This reaction is catalyzed by Caffeic Acid O-Methyltransferase (COMT).[1][2]

Ferulic Acid to 5-Hydroxyferulic Acid: A key step in the specific pathway to 5-hydroxyvanillin
is the hydroxylation of ferulic acid at the C5 position to form 5-hydroxyferulic acid.[3] This

reaction is catalyzed by Ferulate-5-Hydroxylase (F5H), a cytochrome P450-dependent

monooxygenase.[4][5]

Putative Conversion to 5-Hydroxyvanillin: The final step involves the cleavage of the C3

side chain of a C9 intermediate derived from 5-hydroxyferulic acid to yield 5-
hydroxyvanillin. While the specific enzyme for this reaction has not been definitively

characterized, it is hypothesized to be catalyzed by an enzyme analogous to Vanillin

Synthase (VpVAN), which converts ferulic acid to vanillin.[6][7] Alternatively, this conversion

may proceed via 5-hydroxyconiferaldehyde, a preferred substrate for some related enzymes.

Below is a DOT script representation of the core biosynthetic pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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